Cas no 1021262-77-0 (5-{[(pyridin-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{[(pyridin-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 1021262-77-0
• MF: C₁₀H₈N₄O₂S
• MW: 248.261119842529
• CID: 5432443
• Update Time: 2025-05-24

5-{[(pyridin-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(pyridin-2-ylamino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-{[(pyridin-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C10H8N4O2S/c15-8-6(9(16)14-10(17)13-8)5-12-7-3-1-2-4-11-7/h1-5H,(H,11,12)(H2,13,14,15,16,17)
• InChI Key： BYXYRPBYSIRMDN-UHFFFAOYSA-N
• SMILES： S=C1N([H])C(/C(=C(/[H])\N([H])C2=C([H])C([H])=C([H])C([H])=N2)/C(N1[H])=O)=O

Additional information on 5-{[(pyridin-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Recent Advances in the Study of 5-{[(pyridin-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS: 1021262-77-0)

The compound 5-{[(pyridin-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS: 1021262-77-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. The presence of the pyridin-2-ylamino and sulfanylidene groups in its structure contributes to its ability to interact with key amino acid residues in the active sites of target enzymes, thereby modulating their activity. Computational docking studies have further elucidated these interactions, providing a molecular basis for its inhibitory effects.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its low toxicity profile and high selectivity make it a viable candidate for further drug development. Researchers have also explored its potential in combination therapies, where it has shown synergistic effects with existing chemotherapeutic agents.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as its solubility and metabolic stability. Current efforts are focused on structural modifications to enhance its bioavailability and therapeutic index. Additionally, ongoing clinical trials are expected to provide further insights into its safety and efficacy in human subjects.

In conclusion, 5-{[(pyridin-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione represents a promising scaffold for the development of novel therapeutics. Its unique mechanism of action and favorable biological activity underscore its potential in addressing unmet medical needs. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications.